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Compound of Interest

Compound Name: (R,R)-i-Pr-DUPHOS

Cat. No.: B1280406 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling (+)-1,2-Bis((2R,5R)-2,5-di-i-propylphospholano)benzene,

commonly known as (R,R)-i-Pr-DUPHOS. Adherence to these procedures is essential for

ensuring laboratory safety and procedural accuracy.

Hazard Identification and Personal Protective Equipment
(PPE)
(R,R)-i-Pr-DUPHOS is a chemical that requires careful handling due to its potential health

effects. It is known to cause skin and serious eye irritation.[1] In some cases, it is listed as

harmful if swallowed, in contact with skin, or inhaled.[2] Therefore, the use of appropriate

personal protective equipment is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Purpose

Eye Protection
Safety glasses with side-

shields or goggles.

To prevent eye contact and

serious eye irritation.[1][3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact and

irritation.[3]

Respiratory Protection
NIOSH-approved N95

respirator or equivalent.

To be used in case of

inadequate ventilation or

potential for aerosol

generation.[3]

Body Protection Laboratory coat.
To protect against accidental

skin contact.

Quantitative Data Summary
The following table summarizes key quantitative data for (R,R)-i-Pr-DUPHOS.

Property Value

CAS Number 136705-65-2[1][4]

Molecular Formula C₂₆H₄₄P₂[2][4]

Molecular Weight 418.58 g/mol [3]

Flash Point > 110 °C (> 230 °F)[3]

Boiling Point Undetermined[1]

Density Not determined[1]

Experimental Protocols: Handling and Disposal
The following protocols provide step-by-step guidance for the safe handling and disposal of

(R,R)-i-Pr-DUPHOS.

Handling Protocol
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(R,R)-i-Pr-DUPHOS is air-sensitive and must be handled under an inert atmosphere (e.g.,

argon or nitrogen).[1][5]

Preparation:

Ensure a properly functioning fume hood and have all necessary PPE readily available.

Prepare a Schlenk line or glovebox with an inert atmosphere.

Gather all necessary glassware and ensure it is dry and free of contaminants.

Handling:

Before opening, allow the (R,R)-i-Pr-DUPHOS container to reach room temperature to

prevent moisture condensation.

Conduct all transfers and manipulations of the chemical under an inert gas stream or

inside a glovebox.[1]

Use clean, dry syringes or cannulas for transferring solutions of the compound.

Storage:

Store the compound in a tightly sealed container.[1]

The storage area should be a well-ventilated place.[1]

Store the contents under an inert gas.[1]

Spill and Emergency Procedures
In case of skin contact: Immediately wash the affected area with soap and water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[1]

In case of inhalation: Move the person to fresh air.

In case of a spill:
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Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.

Disposal Protocol
All waste containing (R,R)-i-Pr-DUPHOS must be treated as hazardous waste.

Waste Collection:

Collect all waste materials (including empty containers, contaminated gloves, and

absorbent materials) in a designated, labeled, and sealed hazardous waste container.

Disposal:

Dispose of the waste container in accordance with local, regional, national, and

international regulations.[1] Contact your institution's environmental health and safety

(EHS) office for specific guidance on hazardous waste disposal.

Workflow Visualization
The following diagram illustrates the standard workflow for handling (R,R)-i-Pr-DUPHOS, from

initial preparation to final disposal.

Caption: Workflow for handling (R,R)-i-Pr-DUPHOS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-r-r-i-pr-duphos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/S_S_-i-Pr-DUPHOS
https://www.sigmaaldrich.com/US/en/product/aldrich/668524
https://www.sigmaaldrich.com/US/en/product/aldrich/668524
https://pubchem.ncbi.nlm.nih.gov/compound/R_R_-i-Pr-DUPHOS
https://pubchem.ncbi.nlm.nih.gov/compound/R_R_-i-Pr-DUPHOS
https://www.ambeed.com/products/136705-65-2.html
https://www.ambeed.com/products/136705-65-2.html
https://www.benchchem.com/product/b1280406#personal-protective-equipment-for-handling-r-r-i-pr-duphos
https://www.benchchem.com/product/b1280406#personal-protective-equipment-for-handling-r-r-i-pr-duphos
https://www.benchchem.com/product/b1280406#personal-protective-equipment-for-handling-r-r-i-pr-duphos
https://www.benchchem.com/product/b1280406#personal-protective-equipment-for-handling-r-r-i-pr-duphos
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1280406?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

